Cas no 2229604-04-8 (O-1-(5-nitrothiophen-2-yl)ethylhydroxylamine)

• Product Name: O-1-(5-nitrothiophen-2-yl)ethylhydroxylamine
• CAS No: 2229604-04-8
• MF: C₆H₈N₂O₃S
• MW: 188.204319953918
• CID: 6098099
• PubChem ID: 165927490
• Update Time: 2025-06-14

O-1-(5-nitrothiophen-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(5-nitrothiophen-2-yl)ethylhydroxylamine
• EN300-1814667
• O-[1-(5-nitrothiophen-2-yl)ethyl]hydroxylamine
• 2229604-04-8

• Inchi： 1S/C6H8N2O3S/c1-4(11-7)5-2-3-6(12-5)8(9)10/h2-4H,7H2,1H3
• InChI Key： YFDKTHYMASYACI-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C)ON)[N+](=O)[O-]

Computed Properties

• Exact Mass: 188.02556330g/mol
• Monoisotopic Mass: 188.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų

Additional information on O-1-(5-nitrothiophen-2-yl)ethylhydroxylamine

Comprehensive Overview of O-1-(5-nitrothiophen-2-yl)ethylhydroxylamine (CAS No. 2229604-04-8)

O-1-(5-nitrothiophen-2-yl)ethylhydroxylamine (CAS No. 2229604-04-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its nitrothiophene backbone and hydroxylamine functional group, serves as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role in the development of novel bioactive molecules, given its ability to participate in diverse chemical reactions, including nucleophilic substitutions and redox processes.

The growing interest in O-1-(5-nitrothiophen-2-yl)ethylhydroxylamine is reflected in the increasing number of scientific publications and patent filings referencing this compound. One of the key reasons for its popularity is its potential as a building block for heterocyclic compounds, which are widely used in drug discovery. For instance, nitrothiophene derivatives are known for their antimicrobial and anti-inflammatory properties, making them valuable targets for medicinal chemistry. Additionally, the hydroxylamine moiety in this compound offers unique reactivity, enabling the synthesis of complex molecules with high precision.

In the context of current trends, the demand for sustainable synthesis methods has led researchers to explore greener approaches for producing O-1-(5-nitrothiophen-2-yl)ethylhydroxylamine. Questions such as "How can this compound be synthesized with minimal environmental impact?" or "What are the latest catalytic systems for its production?" are frequently searched in academic and industrial circles. These inquiries highlight the need for innovative solutions that align with the principles of green chemistry, such as reducing waste and improving energy efficiency.

Another area of interest is the compound's potential role in agrochemical development. With the global push for sustainable agriculture, researchers are investigating whether O-1-(5-nitrothiophen-2-yl)ethylhydroxylamine can serve as a precursor for eco-friendly pesticides or herbicides. Its structural features, including the nitro group and thiophene ring, make it a candidate for designing molecules that target specific pests while minimizing harm to non-target organisms. This aligns with the broader industry trend toward precision agrochemicals.

From a technical standpoint, the characterization of O-1-(5-nitrothiophen-2-yl)ethylhydroxylamine involves advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are critical for its use in high-value applications. Researchers often search for "How to analyze nitrothiophene derivatives?" or "What are the spectroscopic signatures of hydroxylamine-containing compounds?", underscoring the importance of robust analytical protocols.

In summary, O-1-(5-nitrothiophen-2-yl)ethylhydroxylamine (CAS No. 2229604-04-8) represents a fascinating area of study at the intersection of organic chemistry, pharmaceuticals, and agrochemicals. Its unique structure and reactivity make it a valuable tool for scientists exploring new frontiers in molecular design. As the scientific community continues to prioritize sustainability and innovation, this compound is likely to remain a focal point of research for years to come.